2-chloro-N-(4-chlorophenyl)-N-(2-ethoxyethyl)acetamide

• IUPAC Name: 2-chloro-N-(4-chlorophenyl)-N-(2-ethoxyethyl)acetamide
• InChI: InChI=1S/C12H15Cl2NO2/c1-2-17-8-7-15(12(16)9-13)11-5-3-10(14)4-6-11/h3-6H,2,7-9H2,1H3
• InChI Key: QAGFPJYINVMXMH-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN(C1=CC=C(C=C1)Cl)C(=O)CCl
• Molecular Formula: C12H15Cl2NO2
• Molecular Weight: 276.16 g/mol

Description

2-chloro-N-(4-chlorophenyl)-N-(2-ethoxyethyl)acetamide, commonly known as Cloethocarb, is a chemical compound that belongs to the family of carbamates. It is a white crystalline powder that is soluble in organic solvents and is used in various scientific research applications.

Mechanism of Action

Cloethocarb inhibits acetylcholinesterase by binding to the active site of the enzyme. The binding of Cloethocarb to the active site of acetylcholinesterase results in the formation of a stable complex that prevents the breakdown of acetylcholine. This leads to an accumulation of acetylcholine in the synaptic cleft, which enhances cholinergic neurotransmission.
Biochemical and Physiological Effects
Cloethocarb has various biochemical and physiological effects. It enhances cholinergic neurotransmission, leading to increased cognitive function, memory, and learning. It also has anticonvulsant properties, making it useful in the treatment of seizures. Additionally, Cloethocarb has been shown to have analgesic and anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

Cloethocarb has several advantages for lab experiments. It is a potent inhibitor of acetylcholinesterase, making it useful in studying cholinergic neurotransmission. It also has anticonvulsant, analgesic, and anti-inflammatory properties, making it useful in studying these areas. However, Cloethocarb has several limitations. It is toxic and can cause harm if not handled properly. It is also not very selective and can inhibit other enzymes besides acetylcholinesterase.

Future Directions

There are several future directions for research on Cloethocarb. One area of research is to develop more selective inhibitors of acetylcholinesterase that do not inhibit other enzymes. Another area of research is to study the effects of Cloethocarb on other neurotransmitters besides acetylcholine. Additionally, research can be conducted to study the effects of Cloethocarb on various diseases, such as Alzheimer's disease and epilepsy.
Conclusion
Cloethocarb is a potent inhibitor of acetylcholinesterase that has several biochemical and physiological effects. It has anticonvulsant, analgesic, and anti-inflammatory properties, making it useful in studying these areas. However, it has several limitations, such as toxicity and lack of selectivity. Future research can be conducted to develop more selective inhibitors of acetylcholinesterase and to study the effects of Cloethocarb on other neurotransmitters and diseases.

Synthesis Methods

Cloethocarb can be synthesized by reacting 2-chloroacetamide with 4-chloroaniline in the presence of sodium ethoxide and ethoxyethanol. The reaction yields Cloethocarb as a white crystalline powder with a purity of more than 98%.

Scientific Research Applications

Cloethocarb is widely used in scientific research for its pharmacological properties. It acts as a potent inhibitor of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine. The inhibition of acetylcholinesterase by Cloethocarb results in an increase in the concentration of acetylcholine in the synaptic cleft, leading to enhanced cholinergic neurotransmission.